
Technical Guide to Cyprodinil-13C6: Sourcing,
Analysis, and Mechanism of Action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyprodinil-13C6

Cat. No.: B15602650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Cyprodinil-13C6, a stable isotope-labeled internal

standard essential for the accurate quantification of the fungicide Cyprodinil. This document

covers supplier information, key technical data, detailed analytical protocols, and the fungicidal

mechanism of action of its unlabeled counterpart.

Supplier and Purchasing Information
Cyprodinil-13C6 is available from several reputable suppliers of reference standards. It is

primarily used in analytical laboratories for residue analysis in food and environmental samples.

[1] Below is a summary of key suppliers and their product offerings.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

LGC

Standards

(Dr.

Ehrenstorfer)

Cyprodinil

13C6 (phenyl

13C6)

1773496-63-

1
¹³C₆C₈H₁₅N₃ 231.24

Provided as a

neat solid. A

Certificate of

Analysis is

available.

Simson

Pharma

Cyprodinil-

13C6

1773496-63-

1
Not specified Not specified

Accompanied

by a

Certificate of

Analysis.

Toronto

Research

Chemicals

(TRC)

Cyprodinil-

13C6

1773496-63-

1
Not specified Not specified

Available

through

distributors

such as

Biomall and

Fisher

Scientific.

WITEGA

Laboratorien

Cyprodinil-

13C6

1773496-63-

1
C₈¹³C₆H₁₅N₃ 231.25

High-purity

reference

standard for

LC-MS/MS

and GC-MS

workflows.

Technical and Physical Data
Cyprodinil-13C6 is the ¹³C labeled version of Cyprodinil, a broad-spectrum anilinopyrimidine

fungicide. The isotopic label makes it an ideal internal standard for mass spectrometry-based

analytical methods, as it co-elutes with the unlabeled analyte but is distinguishable by its higher

mass.
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Property Value Source

Chemical Name

(4-Cyclopropyl-6-methyl-

pyrimidin-2-yl)phenyl-13C6-

amine

WITEGA

CAS Number 1773496-63-1 LGC Standards

Unlabeled CAS Number 121552-61-2 LGC Standards

Molecular Formula ¹³C₆C₈H₁₅N₃ LGC Standards

Molecular Weight 231.24 g/mol LGC Standards

Appearance Neat Solid LGC Standards

Experimental Protocols: Residue Analysis of
Cyprodinil
The primary application of Cyprodinil-13C6 is as an internal standard in the quantitative

analysis of Cyprodinil residues in various matrices, such as fruits, vegetables, and soil. The

following is a generalized experimental protocol based on common methodologies like

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) followed by liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation (QuEChERS Method)
The QuEChERS method is a widely adopted sample preparation technique for pesticide

residue analysis.

Homogenization: A representative sample of the matrix (e.g., 10-15 g of fruit or soil) is

homogenized.

Extraction:

The homogenized sample is weighed into a 50 mL centrifuge tube.

An appropriate volume of a standard solution of Cyprodinil-13C6 is added as an internal

standard.
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Acetonitrile is added as the extraction solvent.

Extraction salts (commonly magnesium sulfate and sodium chloride) are added to induce

phase separation.

The tube is shaken vigorously for 1 minute.

Centrifugation: The sample is centrifuged to separate the acetonitrile layer from the solid and

aqueous phases.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

An aliquot of the acetonitrile supernatant is transferred to a d-SPE tube.

The d-SPE tube contains a sorbent material (e.g., primary secondary amine - PSA) to

remove interfering matrix components and magnesium sulfate to remove excess water.

The tube is shaken and then centrifuged.

Final Solution: The resulting supernatant is filtered and is ready for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Separation:

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a

modifier like formic acid or ammonium formate, is common.

Injection Volume: Typically 5-10 µL.

Mass Spectrometric Detection:

Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.

Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity

and sensitivity.
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MRM Transitions: Specific precursor-to-product ion transitions for both Cyprodinil and

Cyprodinil-13C6 are monitored. The transition for Cyprodinil-13C6 will have a higher m/z

for the precursor ion due to the six ¹³C atoms.

Quantification: The concentration of Cyprodinil in the sample is determined by comparing the

peak area ratio of the analyte to the internal standard (Cyprodinil-13C6) against a

calibration curve.
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Sample Preparation

Analysis

1. Homogenization of Sample

2. Extraction with Acetonitrile
and Salts

3. Centrifugation

4. d-SPE Cleanup

5. Centrifugation
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7. LC-MS/MS Analysis

8. Quantification

Click to download full resolution via product page

Caption: Workflow for Cyprodinil residue analysis.
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Mechanism of Action of Cyprodinil
Cyprodinil is a systemic fungicide that acts by inhibiting the biosynthesis of the essential amino

acid methionine in pathogenic fungi. This disruption of protein synthesis ultimately leads to the

cessation of fungal growth and reproduction. While the overall pathway is the target, the

precise enzyme that Cyprodinil inhibits is a subject of ongoing research. It is known to be

effective against a range of fungal diseases, including gray mold (Botrytis cinerea) and various

scab species.

The fungicidal activity of Cyprodinil can be reversed by the addition of methionine or

homocysteine to the growth medium, which confirms its mode of action on the methionine

biosynthesis pathway.

Fungal Methionine Biosynthesis Pathway

Homoserine O-Acetylhomoserine Homocysteine Methionine ProteinsProtein Synthesis

Cyprodinil

Inhibition

Click to download full resolution via product page

Caption: Inhibition of Methionine Biosynthesis by Cyprodinil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15602650#cyprodinil-13c6-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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